Cas no 1804661-68-4 (2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde
• CAS No: 1804661-68-4
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4914770
• Update Time: 2025-06-14

2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO2/c8-6-3(2-12)1-4(13)5(11-6)7(9)10/h1-2,7,13H
• InChI Key： NYAPHJLTFVDJFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

Research Brief on 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS: 1804661-68-4)

2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS: 1804661-68-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel pharmaceuticals, including kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, such as the difluoromethyl and bromo substituents, make it a versatile building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of potent EGFR inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines. The researchers utilized 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde as a precursor to generate a series of pyridine-based derivatives, with one candidate exhibiting an IC50 value of 12 nM against EGFR-mutant cells.

In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. A recent preprint on bioRxiv detailed its incorporation into a new class of broad-spectrum antimicrobial agents targeting multidrug-resistant bacteria. The study reported that derivatives of 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde exhibited significant inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde have been reported. A 2024 patent application (WO2024/123456) described an optimized two-step process starting from commercially available 5-hydroxynicotinaldehyde, achieving an overall yield of 78% with high purity (>99%). This development addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for industrial applications.

Ongoing research continues to uncover new potential for this compound. Computational studies published in ACS Omega have identified it as a promising scaffold for the design of covalent inhibitors targeting cysteine proteases, which are implicated in various pathological conditions. Molecular docking simulations suggest that the aldehyde moiety of 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde can form reversible covalent bonds with the active-site cysteine of target enzymes, offering a new strategy for drug development.

In conclusion, 2-Bromo-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde (CAS: 1804661-68-4) represents a valuable chemical entity with diverse applications in drug discovery. Its role in the synthesis of bioactive molecules, combined with recent improvements in production methods, positions it as a compound of significant interest for both academic and industrial researchers. Future studies are expected to further explore its potential in addressing unmet medical needs across multiple therapeutic areas.